Cas no 288323-41-1 (THIENYLDECYL ISOTHIOCYANATE)

• Product Name: THIENYLDECYL ISOTHIOCYANATE
• CAS No: 288323-41-1
• MF: C₁₅H₂₃NS₂
• MW: 281.479821443558
• CID: 4643864
• PubChem ID: 9925743
• Update Time: 2025-11-02

THIENYLDECYL ISOTHIOCYANATE Chemical and Physical Properties

Names and Identifiers

• THIENYLDECYL ISOTHIOCYANATE
• Thiophene, 2-(10-isothiocyanatodecyl)-
• 288323-41-1
• CS-0110325
• SGCUT00227
• SCHEMBL8099168
• 2-(10-isothiocyanatodecyl)thiophene
• 2-(10-isothiocyanatodecyl)-thiophene
• HY-133078
• to_000068
• G62073

• Inchi： 1S/C15H23NS2/c17-14-16-12-8-6-4-2-1-3-5-7-10-15-11-9-13-18-15/h9,11,13H,1-8,10,12H2
• InChI Key： QRGUKFSTCYZBKD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCCCCCCCCCN=C=S

Computed Properties

• Exact Mass: 281.12719208g/mol
• Monoisotopic Mass: 281.12719208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 72.7Ų

Additional information on THIENYLDECYL ISOTHIOCYANATE

Exploring THIENYLDECYL ISOTHIOCYANATE (CAS No. 288323-41-1): Properties, Applications, and Market Insights

THIENYLDECYL ISOTHIOCYANATE (CAS No. 288323-41-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound belongs to the class of isothiocyanates, which are known for their reactive functional groups and broad utility in organic synthesis and material science. The presence of a thienyl group and a decyl chain in its structure imparts distinct physicochemical properties, making it a valuable intermediate in various industries.

The growing interest in THIENYLDECYL ISOTHIOCYANATE is partly driven by its potential applications in pharmaceutical research and agrochemical development. Researchers are exploring its role as a building block for novel drug candidates, particularly in the design of antimicrobial and anti-inflammatory agents. Additionally, its use in crop protection formulations has been investigated, aligning with the global trend toward sustainable agriculture and eco-friendly pest control solutions.

From a chemical perspective, THIENYLDECYL ISOTHIOCYANATE exhibits notable stability under standard conditions, which facilitates its handling and storage. Its lipophilic nature, attributed to the long decyl chain, enhances its solubility in organic solvents, making it suitable for various synthetic protocols. The isothiocyanate functional group is highly reactive, enabling it to participate in nucleophilic addition reactions, cyclizations, and cross-coupling reactions, which are pivotal in modern organic chemistry.

In the context of material science, THIENYLDECYL ISOTHIOCYANATE has shown promise as a modifier for polymer surfaces and nanomaterials. Its ability to form covalent bonds with other functional groups makes it an excellent candidate for surface functionalization, which is critical in developing advanced materials with tailored properties. This aligns with the increasing demand for smart materials and nanotechnology applications in electronics, coatings, and biomedical devices.

The market dynamics for THIENYLDECYL ISOTHIOCYANATE reflect its niche yet expanding role in high-value industries. With the rise of green chemistry initiatives, there is a push toward optimizing its synthesis to minimize environmental impact. Companies specializing in fine chemicals and custom synthesis are actively investing in scalable production methods to meet the growing demand from research and industrial sectors.

One of the frequently asked questions about THIENYLDECYL ISOTHIOCYANATE revolves around its safety profile and handling precautions. While it is not classified as a hazardous substance under standard regulations, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended during its handling. This emphasis on safety resonates with the broader industry focus on responsible chemical management.

Looking ahead, the potential of THIENYLDECYL ISOTHIOCYANATE in drug discovery and material innovation is expected to drive further research and commercialization efforts. Its compatibility with high-throughput screening platforms and combinatorial chemistry techniques positions it as a key player in the development of next-generation therapeutics and functional materials. As the scientific community continues to uncover its multifaceted applications, this compound is poised to play a pivotal role in advancing both academic research and industrial innovation.